Cas no 72906-32-2 (p-[[1-hydroxy-6-[[[[5-hydroxy-7-sulpho-6-[(4-sulpho-o-tolyl)azo]-2-naphthyl]amino]carbonyl]amino]-3-sulpho-2-naphthyl]azo]benzoic acid, compound with 2,2'-iminodiethanol (1:4))

• Product name: p-[[1-hydroxy-6-[[[[5-hydroxy-7-sulpho-6-[(4-sulpho-o-tolyl)azo]-2-naphthyl]amino]carbonyl]amino]-3-sulpho-2-naphthyl]azo]benzoic acid, compound with 2,2'-iminodiethanol (1:4)
• CAS No: 72906-32-2
• MF: C₅₁H₇₀N₁₀O₂₂S₃
• MW: 1271.35030984879
• CID: 1757866
• PubChem ID: 175249

p-[[1-hydroxy-6-[[[[5-hydroxy-7-sulpho-6-[(4-sulpho-o-tolyl)azo]-2-naphthyl]amino]carbonyl]amino]-3-sulpho-2-naphthyl]azo]benzoic acid, compound with 2,2'-iminodiethanol (1:4) Chemical and Physical Properties

Names and Identifiers

• p-[[1-hydroxy-6-[[[[5-hydroxy-7-sulpho-6-[(4-sulpho-o-tolyl)azo]-2-naphthyl]amino]carbonyl]amino]-3-sulpho-2-naphthyl]azo]benzoic acid, compound with 2,2'-iminodiethanol (1:4)
• Benzoic acid, 4-(2-(1-hydroxy-6-((((5-hydroxy-6-(2-(2-methyl-4-sulfophenyl)diazenyl)-7-sulfo-2-naphthalenyl)amino)carbonyl)amino)-3-sulfo-2-naphthalenyl)diazenyl)-, compd. with 2,2'-iminobis(ethanol) (1:4)
• 4-(1-Hydroxy-6-((5-hydroxy-6-(2-methyl-4-sulfophenylazo)-7-sulfo-2-naphthalenyl)aminocarbonylamino)-3-sulfo-2-naphthalenylazo)benzoic acid, diethanolamine salt (1:4)
• Benzoic acid, 4-((1-hydroxy-6-((((5-hydroxy-6-((2-methyl-4-sulfophenyl)azo)-7-sulfo-2-naphthalenyl)amino)carbonyl)amino)-3-sulfo-2-naphthalenyl)azo)-, compd. with 2,2'-iminobis(ethanol) (1:4)
• p-((1-Hydroxy-6-((((5-hydroxy-7-sulpho-6-((4-sulpho-o-tolyl)azo)-2-naphthyl)amino)carbonyl)amino)-3-sulpho-2-naphthyl)azo)benzoic acid, compound with 2,2'-iminodiethanol (1:4)
• 4-[(2Z)-2-{6-[({(6E)-6-[2-(2-methyl-4-sulfophenyl)hydrazinylidene]-5-oxo-7-sulfo-5,6-dihydronaphthalen-2-yl}carbamoyl)amino]-1-oxo-3-sulfonaphthalen-2(1H)-ylidene}hydrazinyl]benzoic acid - 2,2'-iminodiethanol (1:4)
• 2-(2-hydroxyethylamino)ethanol,4-[(2Z)-2-[6-[[(6E)-6-[(2-methyl-4-sulfophenyl)hydrazinylidene]-5-oxo-7-sulfonaphthalen-2-yl]carbamoylamino]-1-oxo-3-sulfonaphthalen-2-ylidene]hydrazinyl]benzoic acid
• 72906-32-2
• EINECS 276-996-8
• DTXSID5072640

• Inchi： InChI=1S/C35H26N6O14S3.4C4H11NO2/c1-17-12-24(56(47,48)49)8-11-27(17)39-41-31-29(58(53,54)55)16-20-14-23(7-10-26(20)33(31)43)37-35(46)36-22-6-9-25-19(13-22)15-28(57(50,51)52)30(32(25)42)40-38-21-4-2-18(3-5-21)34(44)45;4*6-3-1-5-2-4-7/h2-16,42-43H,1H3,(H,44,45)(H2,36,37,46)(H,47,48,49)(H,50,51,52)(H,53,54,55);4*5-7H,1-4H2
• InChI Key： HEABHVOKOJQEKZ-UHFFFAOYSA-N
• SMILES： CC1=C(C=CC(=C1)S(=O)(=O)O)N=NC2=C(C=C3C=C(C=CC3=C2O)NC(=O)NC4=CC5=CC(=C(C(=C5C=C4)O)N=NC6=CC=C(C=C6)C(=O)O)S(=O)(=O)O)S(=O)(=O)O.C(CO)NCCO.C(CO)NCCO.C(CO)NCCO.C(CO)NCCO

Computed Properties

• Exact Mass: 1270.3832
• Monoisotopic Mass: 1270.38282742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 20
• Hydrogen Bond Acceptor Count: 30
• Heavy Atom Count: 86
• Rotatable Bond Count: 26
• Complexity: 1910
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 567Ų

Experimental Properties

• PSA: 541.4